Cas no 1355174-15-0 (1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol)

• Product Name: 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol
• CAS No: 1355174-15-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5189032
• Update Time: 2025-05-21

1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol

• Inchi： 1S/C15H18N2O/c1-11-14(12(2)18)8-9-15(17-11)16-10-13-6-4-3-5-7-13/h3-9,12,18H,10H2,1-2H3,(H,16,17)
• InChI Key： NMIDJNIULANOIT-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(NCC2=CC=CC=C2)N=C1C)C

Additional information on 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol

Research Brief on 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol (CAS: 1355174-15-0): Recent Advances and Applications

The compound 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol (CAS: 1355174-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure with a benzylamino substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol with high yield and purity, which is critical for its application in drug discovery. The compound's structural features, including the presence of both amino and hydroxyl functional groups, make it a versatile building block for the development of novel therapeutics.

In pharmacological studies, 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol has demonstrated notable activity in modulating specific biological pathways. Recent in vitro and in vivo experiments suggest that it may interact with enzymes or receptors involved in inflammatory and oncogenic processes. These findings underscore its potential as a lead compound for the treatment of diseases such as cancer and chronic inflammation. However, further mechanistic studies are required to fully elucidate its therapeutic profile.

Another significant development is the exploration of this compound's pharmacokinetic properties. Early-stage studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a drug candidate. Preliminary data indicate favorable bioavailability and metabolic stability, though additional optimization may be necessary to enhance its efficacy and reduce potential side effects.

The application of 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol in drug discovery is also being expanded through computational modeling and structure-activity relationship (SAR) studies. Researchers are employing advanced techniques such as molecular docking and quantitative structure-activity relationship (QSAR) analyses to predict its interactions with biological targets and to design derivatives with improved potency and selectivity. These approaches are accelerating the identification of promising candidates for preclinical development.

Despite these advancements, challenges remain in the clinical translation of 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol. Issues such as scalability of synthesis, formulation stability, and toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to advance the compound toward clinical trials.

In conclusion, 1-(6-Benzylamino-2-methyl-pyridin-3-yl)-ethanol (CAS: 1355174-15-0) represents a promising molecule in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full therapeutic potential and contribute to the development of novel treatments for various diseases.